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Compound of Interest

Compound Name: Chlormequat Chloride

Cat. No.: B1668781 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Chlormequat Chloride. Adherence to these

protocols is critical for ensuring personal safety and maintaining a secure laboratory

environment. Chlormequat Chloride is harmful if swallowed or in contact with skin and

requires specific personal protective equipment (PPE) to minimize exposure risks.[1][2]

Hazard Summary
Before handling, it is crucial to understand the primary hazards associated with Chlormequat
Chloride.
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Hazard Type Description Citations

Acute Toxicity (Oral) Toxic or harmful if swallowed. [3][4]

Acute Toxicity (Dermal) Harmful in contact with skin. [2][3]

Combustion Hazards

In case of fire, poisonous

gases such as nitrogen oxides

(NOx), carbon monoxide (CO),

and hydrogen chloride (HCl)

may be liberated.

[5][6]

Environmental Hazard

Harmful to aquatic life with

long-lasting effects. Discharge

into the environment must be

avoided.

[3][6]

Personal Protective Equipment (PPE) Specifications
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table outlines the minimum required PPE for handling Chlormequat Chloride.
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Body Part PPE Type
Specifications &
Standards

Citations

Hands
Chemical-resistant

gloves

Type: Nitrile rubber,

chloroprene rubber, or

butyl

rubber.Thickness:

Nitrile (≥0.4 mm),

Chloroprene (≥0.5

mm), Butyl (≥0.7

mm).Standard: Tested

according to EN ISO

374-1. Breakthrough

time must be

considered; consult

the manufacturer's

data.

[1][7][8]

Eyes/Face
Safety Goggles &

Face Shield

Type: Tightly fitting

safety goggles with

side-shields.A face

shield should be worn

in addition to goggles

when there is a risk of

splashes.Standard:

Approved under

government standards

such as NIOSH (US)

or EN 166 (EU).

[1][6][7][8]

Body Protective Clothing Type: Closed work

clothing, laboratory

coat. For tasks with a

higher risk of

exposure (e.g.,

cleaning large spills),

a chemical-protection

suit (e.g., Tyvek) and

protective boots are

[5][7]
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required.Standard:

Chosen based on

activity and potential

exposure (e.g., EN

14605 for splashes).

Respiratory Respirator

Required when:

Ventilation is

inadequate, or

dust/aerosols are

generated.Type:

Suitable mask with a

P3 particle filter

(European Norm 143).

For emergencies or

high concentrations, a

self-contained

breathing apparatus

(SCBA) is necessary.

[6][8][9]

Operational Plans and Procedural Guidance
Proper procedural adherence is as critical as wearing the correct PPE. The following workflows

and protocols provide step-by-step guidance for safe handling.

PPE Selection Workflow
The level of PPE required depends on the specific task being performed. This diagram outlines

a decision-making process for selecting the appropriate protective equipment.
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PPE Selection for Chlormequat Chloride Handling

Initiate Task Involving
Chlormequat Chloride

What is the scale and form?

Is ventilation adequate
(e.g., fume hood)?

  Small quantity (mg)
  weighing solid

Enhanced PPE:
- Minimum PPE
- Face Shield

- Chemical Apron/Suit

  Preparing solutions or
  handling >1L liquid

Minimum PPE:
- Nitrile/Butyl Gloves

- Safety Goggles
- Lab Coat

Yes

Add Respiratory Protection
(P3 Filter Respirator)

No

Integrated Safety & Handling Workflow

1. Preparation
- Review SDS
- Select PPE

- Prepare Workspace

2. Chemical Handling
- Don PPE

- Execute Experiment
- Minimize Exposure

3. Decontamination
- Clean Surfaces

- Decontaminate Equipment

4. Disposal
- Doff PPE

- Segregate Waste
- Dispose via Licensed Contractor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.carlroth.com/medias/SDB-22P2-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQxODR8YXBwbGljYXRpb24vcGRmfGFERXdMMmd4TXk4NU1UWTNOalEwTmpnNE5ERTBMMU5FUWw4eU1sQXlYMGxGWDBWT0xuQmtaZ3xhYWEwYjIxYWI0ZTYxOWRiYmVjOTFkZTEwZGVlZmVmNGNiNTQwNzE3YjQwMmQ5ODQwOTYzYThkNTlhZmViNTFm
https://www.cpachem.com/msds?num=SB127&dnl=sd_-_Chlormequat_Chloride_%5BCAS_999-81-5%5D_%28SB127%29_%28EU%29.pdf
https://download.basf.com/p1/000000000030058165_SDS_CPA_IE/en_IE/Chlormequat-Chlorid_750_30058165_SDS_CPA_IE_en_7-0.pdf
https://download.basf.com/p1/000000000030058165_SDS_CPA_00/en_UN/Chlormequat-Chlorid_750_30058165_SDS_CPA_00_en_3-0.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2236.pdf
https://www.chemicalbook.com/msds/chlormequat-chloride.pdf
https://download.basf.com/p1/000000000030058165_SDS_CPA_ZA/en/Chlormequat-Chlorid_750_000000000030058165_SDS_CPA_ZA_en_1-0.pdf
https://irp-cdn.multiscreensite.com/481f41a6/files/uploaded/Adjust%20%28MAPP%2017141%29%20-%20MSDS.pdf
https://www.jubilantingrevia.com/uploads/files/14msds_0636SaGhs00Div.03sdsChlormequatchloride(50_).pdf
https://www.benchchem.com/product/b1668781#personal-protective-equipment-for-handling-chlormequat-chloride
https://www.benchchem.com/product/b1668781#personal-protective-equipment-for-handling-chlormequat-chloride
https://www.benchchem.com/product/b1668781#personal-protective-equipment-for-handling-chlormequat-chloride
https://www.benchchem.com/product/b1668781#personal-protective-equipment-for-handling-chlormequat-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668781?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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